Cas no 13985-56-3 (Benzene, 2-ethyl-1,3-dinitro-)

Benzene, 2-ethyl-1,3-dinitro- structure
Benzene, 2-ethyl-1,3-dinitro- structure
Product Name:Benzene, 2-ethyl-1,3-dinitro-
CAS No:13985-56-3
MF:C8H8N2O4
MW:196.160121917725
CID:232277
PubChem ID:84131
Update Time:2025-04-19

Benzene, 2-ethyl-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-ethyl-1,3-dinitro-
    • 2-Ethyl-1,3-dinitrobenzene
    • Einecs 237-777-2
    • 1-Ethyl-2,6-dinitrobenzene
    • R7KU3U5TSZ
    • 13985-56-3
    • ethyl 1,3-dinitrobenzene
    • NS00024521
    • SCHEMBL8361517
    • 2,6-DINITROETHYLBENZENE
    • DTXSID30161178
    • UNII-R7KU3U5TSZ
    • Inchi: 1S/C8H8N2O4/c1-2-6-7(9(11)12)4-3-5-8(6)10(13)14/h3-5H,2H2,1H3
    • InChI Key: SWASTJCUMFALOW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=C(C=1CC)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 196.04844
  • Monoisotopic Mass: 196.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 91.6A^2

Experimental Properties

  • Density: 1.344
  • Boiling Point: 278.8°Cat760mmHg
  • Flash Point: 124°C
  • Refractive Index: 1.584
  • PSA: 86.28
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